1,5-Dichloro-2-ethynyl-4-fluorobenzene
Overview
Description
“1,5-Dichloro-2-ethynyl-4-fluorobenzene” is a chemical compound with the CAS Number: 2353948-12-4 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of “1,5-Dichloro-2-ethynyl-4-fluorobenzene” can be represented by the InChI Code: 1S/C8H3Cl2F/c1-2-5-3-8(11)7(10)4-6(5)9/h1,3-4H . This indicates that the molecule consists of a benzene ring with chlorine atoms at the 1 and 5 positions, a fluorine atom at the 4 position, and an ethynyl group at the 2 position.Physical And Chemical Properties Analysis
The physical and chemical properties of “1,5-Dichloro-2-ethynyl-4-fluorobenzene” include a molecular weight of 189.02 , and it is a powder at room temperature . More specific properties such as melting point, boiling point, and density are not available in the resources.Scientific Research Applications
Synthesis and Material Development
1,5-Dichloro-2-ethynyl-4-fluorobenzene serves as a key intermediate in the synthesis of complex organic compounds. It's used in the development of various substances due to its reactive nature and structural properties. For instance, it's involved in the synthesis of 2-Fluoro-4-bromobiphenyl, a compound used in the manufacture of flurbiprofen, highlighting its role in the pharmaceutical industry (Qiu et al., 2009).
Pharmacological Research
The compound has implications in pharmacological research, particularly in the design and synthesis of novel therapeutic agents. It's used in the development of 4-thiazolidinone derivatives, which are evaluated as anticonvulsant agents, showcasing the versatility of 1,5-Dichloro-2-ethynyl-4-fluorobenzene in medicinal chemistry (Faizi et al., 2017).
Radiochemical Applications
The compound is also significant in radiochemical applications, evident in its use in the synthesis of radioactively labeled compounds like 6-[18F]fluorodopamine. This is used in imaging sympathetically innervated tissues, demonstrating its importance in diagnostic medicine and research (Eskola et al., 2012).
Luminescent Material Development
1,5-Dichloro-2-ethynyl-4-fluorobenzene contributes to the field of material science, particularly in the development of luminescent materials. These materials have applications in sensing toxic and hazardous materials, bioimaging, and drug delivery, showcasing the compound's potential in creating advanced materials with specialized functions (Paria et al., 2022).
Safety and Hazards
properties
IUPAC Name |
1,5-dichloro-2-ethynyl-4-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2F/c1-2-5-3-8(11)7(10)4-6(5)9/h1,3-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUZFCXYRXDCZQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=C(C=C1Cl)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2F |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dichloro-2-ethynyl-4-fluorobenzene | |
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